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Compound of Interest

Methyl 1-methyl-2-oxopyrrolidine-
Compound Name:
3-carboxylate

Cat. No.: B040679

This technical guide provides a comprehensive overview of Methyl 1-methyl-2-
oxopyrrolidine-3-carboxylate, a heterocyclic compound belonging to the pyrrolidone family.
The document is intended for researchers, scientists, and professionals in the field of drug
development and organic chemistry, offering detailed information on its properties, synthesis,
and potential applications based on the broader understanding of related compounds.

Introduction

Methyl 1-methyl-2-oxopyrrolidine-3-carboxylate is a derivative of pyrrolidine, a five-
membered nitrogen-containing heterocycle. The pyrrolidine ring system is a common structural
motif in many biologically important molecules and pharmaceuticals. While the specific
discovery and a detailed historical account of Methyl 1-methyl-2-oxopyrrolidine-3-
carboxylate are not extensively documented in publicly available literature, its structural
features suggest its relevance as a potential intermediate in organic synthesis and as a scaffold
for the development of novel therapeutic agents. Pyrrolidine derivatives have been investigated
for their potential effects on the central nervous system, including anticonvulsant properties.[1]

Physicochemical Properties

A summary of the key physicochemical properties of Methyl 1-methyl-2-oxopyrrolidine-3-
carboxylate is presented in the table below. This data is crucial for its handling,
characterization, and application in experimental settings.
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Property Value Source
Molecular Formula C7H11NOs PubChem|[2]
Molecular Weight 157.17 g/mol PubChem|[2]

methyl 1-methyl-2-
IUPAC Name o PubChem][2]
oxopyrrolidine-3-carboxylate

CAS Number 114724-98-0 PubChem][2]

Canonical SMILES CN1CCC(C1=0)C(=0)0C PubChem[2]

INChl=1S/C7H11NO3/c1-8-4-

InChl 3-5(6(8)9)7(10)11-2/h5H,3- PubChem[2]
4H2,1-2H3
NHLKVGYPYLXMBV-

InChlKey PubChem|[2]

UHFFFAOYSA-N

Synthesis and Experimental Protocols

While a specific, detailed experimental protocol for the first synthesis of Methyl 1-methyl-2-
oxopyrrolidine-3-carboxylate is not readily available, a general synthetic strategy can be
inferred from the synthesis of structurally similar compounds. The synthesis of 5-oxopyrrolidine-
3-carboxylic acid derivatives often involves the reaction of a primary amine with itaconic acid or
its derivatives, followed by esterification.

A plausible synthetic pathway for Methyl 1-methyl-2-oxopyrrolidine-3-carboxylate would
likely involve a two-step process:

o Formation of the Pyrrolidone Ring: Reaction of methylamine with itaconic acid to form 1-
methyl-5-oxopyrrolidine-3-carboxylic acid.

« Esterification: Conversion of the resulting carboxylic acid to its methyl ester using methanol
in the presence of an acid catalyst.

A representative experimental protocol for the synthesis of a related compound, 1-(4-
acetamidophenyl)-5-oxopyrrolidine-3-carboxylic acid, involves reacting N-(4-
aminophenyl)acetamide with itaconic acid in water at reflux.[3] The subsequent esterification
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can be achieved by treating the carboxylic acid with methanol in the presence of a catalytic
amount of sulfuric acid.[3]

General Experimental Workflow for Synthesis

General Synthetic Workflow

Esterification
(Methanol, Acid Catalyst)

1-methyl-5-oxopyrrolidine-3-carboxylic acid Methyl 1-methyl-2-oxopyrrolidine-3-carboxylate

(e.9.. Methylamine, Itaconic Acid)

Click to download full resolution via product page

Caption: A generalized workflow for the synthesis of Methyl 1-methyl-2-oxopyrrolidine-3-
carboxylate.

Spectroscopic Data

Characterization of Methyl 1-methyl-2-oxopyrrolidine-3-carboxylate would rely on standard
spectroscopic techniques. Although specific spectra for this compound are not provided in the
search results, the expected spectral features can be predicted based on its structure and data
from analogous compounds.

Expected Spectroscopic Features:
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Technique Expected Features

Signals corresponding to the N-methyl group,
the methyl ester group, and the protons on the
pyrrolidine ring (CHz and CH groups). The
chemical shifts and coupling patterns would be
characteristic of the specific substitution pattern.
IH NMR
For a similar compound, 1-(2-hydroxy-5-
methylphenyl)-5-oxopyrrolidine-3-carboxylic
acid, the protons of the COCHz, CH, and NCH:
groups appear in the ranges of 2.58-2.68, 3.26—

3.42, and 3.76-3.93 ppm, respectively.[4]

Resonances for the carbonyl carbons of the
lactam and the ester, the carbons of the
rrolidine ring, and the methyl carbons. In a
13C NMR py g y
related structure, the carbon peaks for COCHz,
CH, and NCHz were observed at 33.74, 36.22,

and 50.98 ppm.[4]

Characteristic absorption bands for the C=0
IR Spectroscopy stretching vibrations of the lactam and the ester

functional groups.

A molecular ion peak corresponding to the exact

Mass Spectrometr
P Y mass of the compound (157.0739 g/mol ).[2]

Biological Activity and Potential Applications

While there is no specific information on the biological activity of Methyl 1-methyl-2-
oxopyrrolidine-3-carboxylate itself, the broader class of 5-oxopyrrolidine derivatives has
been shown to exhibit a range of biological activities, including antimicrobial and anticancer
properties.[3][4][5] For instance, derivatives of 1-(2-hydroxy-5-methylphenyl)-5-oxopyrrolidine-
3-carboxylic acid have been synthesized and evaluated for their antibacterial activity against
various pathogens.[4][5]

Given its structure, Methyl 1-methyl-2-oxopyrrolidine-3-carboxylate could serve as a
valuable building block in medicinal chemistry for the synthesis of more complex molecules
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with potential therapeutic applications.[1] It can be a lead compound for developing new
medications, particularly those targeting neurological disorders.[1]

Logical Relationship of Compound Class to Potential Activity

Relationship of Compound Class to Potential Biological Activity

Pyrrolidine Derivatives

5-Oxopyrrolidine-3-carboxylic Acid Derivatives

] Antimicrobial Activity Anticancer Activity

[Methyl 1-methyl-2-oxopyrrolidine-3-carboxylate

Intermediate in Drug Discovery

Click to download full resolution via product page

Caption: The relationship between the general class of pyrrolidine derivatives and the potential
applications of the target compound.

Conclusion

Methyl 1-methyl-2-oxopyrrolidine-3-carboxylate is a compound of interest within the family
of pyrrolidine derivatives. Although its specific history is not well-documented, its synthesis can
be reasonably proposed based on established chemical transformations for related structures.
The physicochemical data available provides a solid foundation for its use in a laboratory
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setting. The known biological activities of similar compounds suggest that this molecule could
be a valuable scaffold for the development of new therapeutic agents. Further research into the
synthesis, characterization, and biological evaluation of Methyl 1-methyl-2-oxopyrrolidine-3-
carboxylate is warranted to fully explore its potential in medicinal chemistry and drug
discovery.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b040679?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b040679?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

